Cas no 2171737-37-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid
• CAS No: 2171737-37-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6560344
• PubChem ID: 165540925
• Update Time: 2025-10-28

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid
• EN300-1484825
• 2171737-37-2
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-2-9-25(26(31)29-16-18-10-3-4-11-19(18)27(32)33)30-28(34)35-17-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2,5-8,12-15,18-19,24-25H,1,3-4,9-11,16-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FWELWYVSIZGJLD-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1CNC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171737-37-2)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171737-37-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane ring, an amide functional group, and a fluorenyl moiety. The presence of these structural elements imparts unique chemical and biological properties, making it a subject of intense research interest.

The fluorenyl methoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. Fmoc derivatives are widely employed in peptide synthesis due to their stability and ease of removal under mild conditions. In the context of this compound, the Fmoc moiety is attached to an amino group, which is further linked to a pent-4-enamide segment. This configuration suggests potential applications in the development of peptidomimetics or novel bioactive molecules that mimic the functionality of natural peptides.

The cyclohexane ring in the molecule contributes to its conformational flexibility, which is a critical factor in determining its biological activity. Cyclohexane-based scaffolds are frequently found in drug candidates due to their ability to adopt favorable pharmacokinetic profiles. The amide bond connecting the pent-4-enamide segment to the cyclohexane ring introduces polarity and hydrogen bonding potential, further enhancing the compound's interactability with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that compounds featuring fluorenyl groups often exhibit enhanced solubility and stability, which are desirable attributes for drug development. Additionally, the pent-4-enamide moiety has been implicated in interactions with various enzymes and receptors, suggesting potential therapeutic applications.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid presents a formidable challenge due to its multi-step nature and the need for precise functional group manipulations. However, modern synthetic methodologies have made significant strides in streamlining such processes. Techniques such as palladium-catalyzed cross-coupling reactions and automated purification protocols have greatly facilitated the production of high-purity samples for further characterization.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to inflammation modulation and neuroprotection. The structural features reminiscent of known bioactive peptides and natural products make it an attractive candidate for further investigation. Researchers are particularly interested in exploring its potential as an antagonist or agonist for specific signaling pathways involved in diseases such as Alzheimer's and Parkinson's.

The fluorenyl methoxycarbonyl group not only serves as a synthetic handle but also contributes to the compound's overall hydrophobicity, which can influence its distribution within biological systems. This balance between hydrophobicity and polarity is crucial for optimizing drug-like properties such as bioavailability and target specificity. Further investigations into its physicochemical properties will provide valuable insights into its behavior in vivo.

One of the most exciting aspects of this compound is its potential as a building block for more complex derivatives. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of compounds with tailored properties for high-throughput screening (HTS). This approach has been instrumental in identifying novel therapeutic agents in recent years.

The role of computational tools in analyzing 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into its conformational landscape and electronic structure. These findings are essential for designing experiments aimed at validating computational predictions and guiding synthetic efforts toward optimal molecular architectures.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that interact with biological targets with high precision. Compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid exemplify the cutting edge of pharmaceutical innovation, where structural complexity meets biological function.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171737-37-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable asset in the quest for novel therapeutic agents. Continued research into its chemical properties, biological activity, and pharmacokinetic profile will undoubtedly yield significant insights into its potential applications.